![molecular formula C17H28N2O B4986000 1-ethyl-4-[3-(4-methoxyphenyl)-1-methylpropyl]piperazine](/img/structure/B4986000.png)
1-ethyl-4-[3-(4-methoxyphenyl)-1-methylpropyl]piperazine
Overview
Description
1-ethyl-4-[3-(4-methoxyphenyl)-1-methylpropyl]piperazine, also known as EMDP, is a chemical compound that belongs to the class of piperazine derivatives. It is a psychoactive substance that has been studied for its potential therapeutic applications in various neurological and psychiatric disorders.
Mechanism of Action
The exact mechanism of action of 1-ethyl-4-[3-(4-methoxyphenyl)-1-methylpropyl]piperazine is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist at the 5-HT1A receptor. It may also modulate the activity of other neurotransmitters such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
1-ethyl-4-[3-(4-methoxyphenyl)-1-methylpropyl]piperazine has been found to increase the levels of serotonin in the brain, which is associated with its antidepressant and anxiolytic effects. It may also increase the levels of dopamine and norepinephrine, which are involved in the regulation of mood and motivation.
Advantages and Limitations for Lab Experiments
1-ethyl-4-[3-(4-methoxyphenyl)-1-methylpropyl]piperazine has several advantages for lab experiments, such as its high potency and selectivity for the serotonin transporter. However, its psychoactive effects may limit its use in certain experiments, and its potential for abuse and dependence may require strict control measures.
Future Directions
Future research on 1-ethyl-4-[3-(4-methoxyphenyl)-1-methylpropyl]piperazine could focus on its potential therapeutic applications in specific neurological and psychiatric disorders, such as major depressive disorder, generalized anxiety disorder, and substance use disorders. It could also explore its mechanism of action and potential interactions with other neurotransmitter systems. Additionally, studies could investigate the safety and efficacy of 1-ethyl-4-[3-(4-methoxyphenyl)-1-methylpropyl]piperazine in human clinical trials.
Synthesis Methods
The synthesis of 1-ethyl-4-[3-(4-methoxyphenyl)-1-methylpropyl]piperazine involves the reaction of 1-benzylpiperazine with 4-methoxyphenylacetonitrile in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then treated with ethyl iodide to obtain the final compound.
Scientific Research Applications
1-ethyl-4-[3-(4-methoxyphenyl)-1-methylpropyl]piperazine has been studied for its potential therapeutic applications in various neurological and psychiatric disorders such as depression, anxiety, and addiction. It has been found to exhibit antidepressant and anxiolytic effects in animal models.
properties
IUPAC Name |
1-ethyl-4-[4-(4-methoxyphenyl)butan-2-yl]piperazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N2O/c1-4-18-11-13-19(14-12-18)15(2)5-6-16-7-9-17(20-3)10-8-16/h7-10,15H,4-6,11-14H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFYUXPZOHQKXGW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(C)CCC2=CC=C(C=C2)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethyl-4-[4-(4-methoxyphenyl)butan-2-yl]piperazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,4-diethoxy-N-[2-(1-piperidinyl)ethyl]benzamide](/img/structure/B4985927.png)
![N~1~-allyl-N~2~-[(4-methoxyphenyl)sulfonyl]-N~2~-phenylglycinamide](/img/structure/B4985930.png)
![4-methyl-N-{2-[(3-methylbenzyl)thio]ethyl}-3-nitrobenzamide](/img/structure/B4985950.png)
![N-(tert-butyl)-4-[5-(4-ethylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(2-hydroxyethyl)butanamide](/img/structure/B4985955.png)
![N-{2-[(4-methylbenzyl)thio]ethyl}-3-(3-nitrophenyl)acrylamide](/img/structure/B4985965.png)
![1-[4-(3,5-dimethylphenoxy)butoxy]-2-methoxy-4-(1-propen-1-yl)benzene](/img/structure/B4985977.png)
![ethyl 1-[(2-methyl-1,3-thiazol-5-yl)methyl]-4-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate](/img/structure/B4985991.png)
![N-(2,4-dimethoxyphenyl)-3-{1-[(2-methoxy-3-pyridinyl)carbonyl]-4-piperidinyl}propanamide](/img/structure/B4985992.png)
![6,8-dichloro-3-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-4H-chromen-4-one](/img/structure/B4986019.png)
![ethyl 3-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-1,7-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylate](/img/structure/B4986021.png)